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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran

CAS No.: 110-87-2; 3174-74-1; 25512-65-6

Cat. No.: B3422412 Get Quote

3,4-Dihydro-2H-pyran (DHP), a cyclic ether with the chemical formula C₅H₈O, is a cornerstone

reagent in modern organic synthesis.[1] Its most prominent role is as a protecting group for

alcohols and thiols, forming a tetrahydropyranyl (THP) ether that is stable to a wide range of

reaction conditions but can be readily removed under mild acidic hydrolysis. The efficiency of

DHP in these synthetic transformations—from reaction kinetics to product purification—is

fundamentally governed by its interaction with the solvent medium. A comprehensive

understanding of its solubility is therefore not merely academic but a critical prerequisite for

procedural design, optimization, and scale-up in both research and industrial settings.[2]

This guide provides an in-depth analysis of the solubility of 3,4-Dihydro-2H-pyran. We will

move beyond simple miscibility data to explore the underlying physicochemical principles that

dictate its behavior in various solvent classes. By examining the interplay between DHP's

molecular structure and the properties of common organic solvents, this document aims to

equip researchers, scientists, and drug development professionals with the expert knowledge

to make informed, effective solvent choices.

Physicochemical Properties Governing Solubility
The solubility of a compound is dictated by its physical and chemical properties. For 3,4-
Dihydro-2H-pyran, its relatively low molecular weight, the presence of a polar ether linkage,

and a nonpolar hydrocarbon backbone create a nuanced solubility profile. The key properties

are summarized below.
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Property Value Source

Molecular Formula C₅H₈O PubChem[1]

Molecular Weight 84.12 g/mol PubChem[1]

Appearance Clear, colorless to yellow liquid
ChemicalBook[3], Fisher

Scientific[4]

Density 0.922 g/mL at 25 °C ChemicalBook[3]

Boiling Point 86 °C ChemicalBook[3]

Melting Point -70 °C Fisher Scientific[4]

Flash Point -9 °C (15.8 °F) Fisher Scientific[4]

Water Solubility
Limited (7.7 g/L to 20 g/L at 20

°C)

ChemicalBook[3], Fisher

Scientific[4]

logP (Octanol/Water) 0.690 - 1.310 ChemicalBook[3], Cheméo[5]

The positive logP value indicates a preference for lipophilic (organic) environments over

aqueous media, which aligns with its observed limited water solubility.[3][5] The molecule's

structure features a polar ether group, which can act as a hydrogen bond acceptor, and a

nonpolar alkene and alkane framework, allowing for favorable van der Waals interactions. This

duality is key to its broad compatibility with many organic solvents.

Theoretical Framework: "Like Dissolves Like"
The principle of "like dissolves like" is the guiding tenet for predicting solubility. A solute will

dissolve best in a solvent that has a similar polarity and intermolecular force profile.

Polarity of DHP: 3,4-Dihydro-2H-pyran is a moderately polar molecule. The C-O-C ether

bond creates a permanent dipole moment. However, the majority of the molecule consists of

nonpolar C-C and C-H bonds. This structure allows it to interact favorably with a wide

spectrum of solvents.

Solvent Interactions:
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In Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is driven by London dispersion

forces (van der Waals forces) between the hydrocarbon portions of DHP and the nonpolar

solvent molecules.

In Polar Aprotic Solvents (e.g., Acetone, THF, Dichloromethane): Solubility is primarily

governed by dipole-dipole interactions between the polar ether group of DHP and the polar

functional groups of the solvent.

In Polar Protic Solvents (e.g., Ethanol, Methanol): In addition to dipole-dipole interactions,

DHP can act as a hydrogen bond acceptor (via its ether oxygen) with the hydroxyl protons

of the solvent, leading to strong solvation.

Solubility Profile Across Common Organic Solvents
Based on its physicochemical properties and empirical data, 3,4-Dihydro-2H-pyran exhibits

high solubility in a wide array of common organic solvents.[2][6] While quantitative data for

every solvent is not always available, miscibility (the ability to mix in all proportions to form a

homogeneous solution) is a practical and widely accepted measure for many applications.
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Solvent Solvent Class
Solubility /
Miscibility with
DHP

Primary
Intermolecular
Force

Toluene Nonpolar Aromatic Miscible
van der Waals

(Dispersion)

Hexane Nonpolar Aliphatic Miscible
van der Waals

(Dispersion)

Diethyl Ether
Nonpolar/Slightly

Polar
Miscible[6]

van der Waals, weak

Dipole-dipole

Dichloromethane

(DCM)
Polar Aprotic Miscible Dipole-dipole

Chloroform Polar Aprotic Miscible Dipole-dipole

Tetrahydrofuran (THF) Polar Aprotic Miscible Dipole-dipole

Acetone Polar Aprotic Soluble / Miscible[6] Dipole-dipole

Ethyl Acetate Polar Aprotic Miscible Dipole-dipole

Dimethylformamide

(DMF)
Polar Aprotic Miscible Dipole-dipole

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Miscible Dipole-dipole

Ethanol Polar Protic Soluble / Miscible[6]
Hydrogen Bonding,

Dipole-dipole

Methanol Polar Protic Miscible
Hydrogen Bonding,

Dipole-dipole

Water Polar Protic
Limited Solubility (20

g/L)[3][4]
Hydrogen Bonding

Workflow for Solvent Selection
The choice of solvent is dictated by the experimental objective. The following workflow provides

a logical pathway for selecting an appropriate solvent system for reactions or processes
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involving DHP.

Define Experimental Goal
(e.g., Reaction, Extraction, Purification)

Polar or Nonpolar
Environment Required?

Is a Protic Solvent Acceptable?
(Consider stability of reactants/products)

  Polar

Select Nonpolar Solvent
(e.g., Toluene, Hexane, Diethyl Ether)

Nonpolar 

Select Polar Aprotic Solvent
(e.g., THF, Dichloromethane, Acetone)

 No

Select Polar Protic Solvent
(e.g., Ethanol, Methanol)

 Yes

Perform Small-Scale
Miscibility/Solubility Test at

Operating Temperature

Optimized Solvent System

Click to download full resolution via product page

Caption: Workflow for selecting a suitable solvent for 3,4-Dihydro-2H-pyran applications.
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Experimental Protocol: Determination of Miscibility
This protocol provides a self-validating method to quickly determine the miscibility of 3,4-
Dihydro-2H-pyran with a solvent of interest at ambient laboratory temperature.

Objective: To qualitatively assess whether DHP is miscible, partially miscible, or immiscible in a

selected organic solvent.

Materials:

3,4-Dihydro-2H-pyran (≥97% purity)

Solvent of interest (analytical grade)

Two 10 mL graduated cylinders

One 25 mL glass vial with a screw cap

Pasteur pipettes

Safety Precautions:

3,4-Dihydro-2H-pyran is a highly flammable liquid and vapor and causes skin and eye

irritation.[1][7][8]

All manipulations must be performed in a certified chemical fume hood.

Personal protective equipment (PPE), including safety goggles, nitrile gloves, and a flame-

resistant lab coat, is mandatory.

Ensure all potential ignition sources are removed from the work area.[4]

Procedure:

Solvent Preparation: Using a graduated cylinder, measure 5.0 mL of the solvent of interest

and transfer it to the 25 mL glass vial.
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Analyte Preparation: Using a clean graduated cylinder, measure 5.0 mL of 3,4-Dihydro-2H-
pyran.

Mixing and Observation: Slowly add the 5.0 mL of DHP to the solvent in the glass vial. Cap

the vial securely and gently invert it 10-15 times to ensure thorough mixing.

Causality: This 1:1 volume ratio is a stringent test for miscibility. Solvents that are miscible

will form a single phase at this concentration.

Initial Assessment: Place the vial on a bench and observe it against a well-lit background.

Miscible: The mixture is a single, clear, homogeneous liquid with no visible interface,

cloudiness, or precipitation.

Immiscible: Two distinct liquid layers are observed. The less dense liquid will form the top

layer (DHP density ≈ 0.922 g/mL).

Partially Miscible: The mixture appears cloudy (emulsion) or a single phase is present but

in different proportions than 1:1 (i.e., one component has limited solubility in the other).

Confirmation: Allow the vial to stand undisturbed for 5 minutes. Re-examine for any phase

separation that may occur over time. A stable, single phase confirms miscibility.

Causality: Some mixtures may initially appear homogeneous but can separate upon

standing, indicating partial miscibility or immiscibility. This step ensures the observation is

stable.

Record Results: Document the solvent used and the observed result (miscible, immiscible,

or partially miscible).

Conclusion
3,4-Dihydro-2H-pyran is a versatile synthetic reagent whose utility is enhanced by its broad

solubility in most common organic solvents. Its molecular structure, featuring both a polar ether

group and a nonpolar hydrocarbon framework, allows it to dissolve readily in nonpolar, polar

aprotic, and polar protic media. Its miscibility with solvents ranging from hexane to ethanol

makes it adaptable to a vast number of chemical environments. Conversely, its limited solubility
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in water is a key property that is often exploited during aqueous workups and extractions. For

any new application, particularly those requiring high concentrations or operating at non-

ambient temperatures, the experimental protocol provided should be used to confirm solubility

and ensure the development of a robust and reliable chemical process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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